N,N-dimethyl-N'-(2-phenoxyethyl)-1,2-ethanediamine oxalate

• IUPAC Name: N',N'-dimethyl-N-(2-phenoxyethyl)ethane-1,2-diamine;oxalic acid
• InChI: InChI=1S/C12H20N2O.C2H2O4/c1-14(2)10-8-13-9-11-15-12-6-4-3-5-7-12;3-1(4)2(5)6/h3-7,13H,8-11H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: HKWPXYXZJVYZND-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNCCOC1=CC=CC=C1.C(=O)(C(=O)O)O
• Molecular Formula: C14H22N2O5
• Molecular Weight: 298.33 g/mol

Description

N,N-dimethyl-N'-(2-phenoxyethyl)-1,2-ethanediamine oxalate, commonly known as DPPEA, is a chemical compound that has been extensively studied in scientific research. It is a synthetic compound that belongs to the class of ethylenediamine derivatives. DPPEA has been found to exhibit various biochemical and physiological effects, making it an important compound in the field of pharmacology and medicine.

Mechanism of Action

The exact mechanism of action of DPPEA is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. DPPEA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation and pain. DPPEA has also been found to activate the adenosine A1 receptor, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
DPPEA has been found to exhibit various biochemical and physiological effects. It has been found to exhibit antitumor activity by inhibiting the growth of cancer cells. DPPEA has also been found to exhibit anti-inflammatory and analgesic properties, making it a potential treatment for pain and inflammation. Additionally, DPPEA has been found to exhibit neuroprotective effects, making it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DPPEA has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. It has also been extensively studied, and its properties and potential therapeutic uses are well understood. However, DPPEA also has limitations for lab experiments. It is a complex compound that requires expertise in organic chemistry to synthesize. Additionally, its exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on DPPEA. One potential direction is to explore its potential use in the treatment of neurodegenerative diseases, such as Parkinson's disease. Another potential direction is to explore its potential use in the treatment of pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of DPPEA and to design experiments to study its effects.

Scientific Research Applications

DPPEA has been extensively studied for its potential use in the treatment of various diseases. It has been found to exhibit antitumor, anti-inflammatory, and analgesic properties. DPPEA has also been studied for its potential use in the treatment of neuropathic pain and Parkinson's disease. The compound has shown promising results in preclinical studies, and further research is being conducted to explore its potential therapeutic uses.